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Compound of Interest

Compound Name: 3-lodobenzaldehyde

Cat. No.: B1295965

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 3-
lodobenzaldehyde, with a specific focus on its melting point. It includes a summary of its
physicochemical data and a detailed, generalized protocol for melting point determination.

Core Physical and Chemical Properties

3-lodobenzaldehyde is an organic aromatic compound that serves as a valuable intermediate
in various synthetic processes, including the preparation of pharmaceuticals and dyes.[1] Its
physical characteristics are crucial for its handling, storage, and application in research and
development.

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 3-
lodobenzaldehyde compiled from various chemical suppliers and databases.
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Property Value Citations

Melting Point 57-60 °C (lit.) [1112]

54.0-60.0 °C [3]

Boiling Point 266.1 °C (at 760 mmHg)

124-125 °C (at 13 mmHg) [1]

Molecular Formula C7HsIO [1][41[5]

Molecular Weight 232.02 g/mol [415]

Appearance White to pale yeIIOV\{ crystalline (1E1[6]
powder or fused solid.

Solubility Slightly soluble in water. [1][6]

Storage Temperature 2-8 °C [1]

CAS Number 696-41-3 [5]

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress

the melting point and broaden the melting range.[7] The most common and accessible method

for determining the melting point of an organic solid like 3-lodobenzaldehyde is the capillary

melting point technique.

Objective: To determine the melting point range of a solid sample of 3-lodobenzaldehyde.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Calibrated thermometer or digital temperature probe

Glass capillary tubes (sealed at one end)

Watch glass
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e Spatula

Procedure:

e Sample Preparation:

[¢]

Place a small amount of 3-lodobenzaldehyde on a clean, dry watch glass.

o If the sample consists of large crystals, gently crush it into a fine powder using a spatula.

[8]1°]

o Press the open end of a capillary tube into the powdered sample until a small amount of
the solid is packed into the tube.[7]

o Invert the tube and tap it gently on a hard surface to move the powder to the sealed
bottom.[7]

o Repeat until a densely packed column of 2-3 mm of the solid is achieved.
e Apparatus Setup:
o Place the packed capillary tube into the sample holder of the melting point apparatus.

o Ensure the thermometer or temperature probe is correctly positioned so that the bulb is
level with the bottom of the capillary tube where the sample is located.[7]

¢ Measurement:

o Rapid Determination (Optional but Recommended): Heat the apparatus rapidly to get an
approximate melting temperature. This allows subsequent, more accurate measurements
to be performed more efficiently.

o Accurate Determination: For a new, cool sample, begin heating the apparatus.

o Once the temperature is within 15-20°C of the expected melting point, reduce the heating
rate to approximately 1-2°C per minute. A slow heating rate is critical for an accurate
reading.[7]
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o Record the temperature (T1) at which the first drop of liquid appears.

o Continue heating slowly and record the temperature (T2) at which the last crystal of the
solid melts completely.

e Reporting:
o The melting point is reported as the range from T1 to Ta.

o Itis good practice to perform at least two careful determinations to ensure consistency.

Visualized Workflow: Capillary Melting Point
Determination

The following diagram illustrates the logical workflow for the experimental determination of a
compound's melting point.
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Caption: Workflow for determining the melting point of a solid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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